Cas no 1158749-83-7 (1-methyl-1,7-diazaspiro[3.4]octane)

• Product Name: 1-methyl-1,7-diazaspiro[3.4]octane
• CAS No: 1158749-83-7
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD12406513
• CID: 831965
• PubChem ID: 73013437
• Update Time: 2025-05-20

1-methyl-1,7-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1,6-Diazaspiro[3.4]octane, 1-Methyl-
• 1-Methyl-1,6-diazaspiro[3.4]octane
• 1-methyl-1,7-diazaspiro[3.4]octane
• 1-Methyl-1,6-diaza-spiro[3.4]octane
• 1158749-83-7
• DTXSID701297706
• DB-354458
• MFCD12406513
• SCHEMBL14161267
• CS-0000685
• EN300-7612391
• AB92301
• P18867
• SY270343

• MDL： MFCD12406513
• Inchi： 1S/C7H14N2/c1-9-5-3-7(9)2-4-8-6-7/h8H,2-6H2,1H3
• InChI Key： GFANVZVARJDUIM-UHFFFAOYSA-N
• SMILES： N1(C)CCC21CNCC2

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-methyl-1,7-diazaspiro[3.4]octane

1-Methyl-1,7-Diazaspiro[3.4]Octane (CAS No. 1158749-83-7): A Comprehensive Overview

1-Methyl-1,7-diazaspiro[3.4]octane is a unique organic compound with the CAS registry number 1158749-83-7. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. In this case, the spiro atom is nitrogen, making it a diazaspiro compound. The structure of 1-methyl-1,7-diazaspiro[3.4]octane consists of a seven-membered ring fused to a three-membered ring, with a methyl group attached to one of the nitrogen atoms.

The synthesis of 1-methyl-1,7-diazaspiro[3.4]octane has been explored through various methodologies, including cycloaddition reactions and ring-closing metathesis. Recent studies have focused on optimizing these methods to improve yield and purity, leveraging advancements in catalytic systems and reaction conditions. For instance, researchers have employed transition metal catalysts such as ruthenium-based complexes to facilitate the formation of the spiro structure.

One of the most intriguing aspects of 1-methyl-1,7-diazaspiro[3.4]octane is its potential application in drug design and development. The compound's unique structure allows for diverse functionalization, enabling it to serve as a scaffold for bioactive molecules. Recent research has highlighted its role in medicinal chemistry, particularly in the development of GPCR modulators and kinase inhibitors. For example, studies have demonstrated that derivatives of this compound exhibit potent activity against certain cancer cell lines.

The physical properties of 1-methyl-1,7-diazaspiro[3.4]octane are also noteworthy. It is typically isolated as a crystalline solid with a melting point of approximately 220°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

From an environmental perspective, the degradation pathways of 1-methyl-1,7-diazaspiro[3.4]octane have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes microbial degradation under aerobic conditions, with half-life estimates ranging from several days to weeks depending on environmental factors such as temperature and pH.

In conclusion, 1-methyl-1,7-diazaspiro[3.4]octane (CAS No. 1158749-83-7) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future research and development efforts.